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Compound of Interest

Compound Name: 1,3-Dimethyluric acid-13C4,15N3

Cat. No.: B12057704

An In-depth Technical Guide to 1,3-Dimethyluric
Acid-*3Cs,>N3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and metabolic significance of 1,3-Dimethyluric acid-13Ca4,>Ns, an isotopically labeled metabolite
of methylxanthines. This document is intended to serve as a valuable resource for researchers
in pharmacology, toxicology, and drug metabolism, offering detailed data and methodologies to
support advanced scientific inquiry.

Chemical Structure and Identification

1,3-Dimethyluric acid is a purine derivative and a known human metabolite of theophylline and
caffeine.[1][2][3][4] The isotopically labeled version, 1,3-Dimethyluric acid-13Ca,*>Ns3,
incorporates four 13C atoms and three >N atoms into its structure, making it an ideal internal
standard for quantitative analysis by mass spectrometry (MS) and nuclear magnetic resonance
(NMR).[5]

The precise locations of the isotopic labels are at positions 2, 4, 5, and 6 of the purine ring for
13C, and at positions 1, 3, and 9 for °N.[6]

Canonical SMILES: CN1C2=C(C(=O)N(C1=0)C)NC(=O)N2[3]
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Physicochemical and Experimental Properties

The physical and chemical properties of both unlabeled and isotopically labeled 1,3-

Dimethyluric acid are crucial for its application in experimental settings.

General Properties

Property Value Source
Molecular Formula (unlabeled)  C7HsN4Os [2]
Molecular Weight (unlabeled) 196.16 g/mol [2][3]

Appearance

White to off-white solid/powder

[2](7]

Melting Point

=300 °C

[7]

Water Solubility

0.52 mg/mL at 18 °C

[1]

LogP

-0.52

[1]

Properties of 1,3-Dimethyluric Acid-**Ca,">N3

Property Value Source
Molecular Formula 13C4C3Hs'>N3NOs3 [6]
Molecular Weight 203.11 g/mol [6]

CAS Number 1173019-16-3 [5][6]

Isotopic Purity

=98 atom %

Chemical Purity (CP) >98%
Mass Shift (M+) +7
Storage Temperature -20°C [2]

Biological Significance and Metabolism
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1,3-Dimethyluric acid is an active metabolite of the widely consumed methylxanthine alkaloids,
caffeine and theophylline.[8] The biotransformation of these compounds primarily occurs in the
liver and is mediated by cytochrome P450 (CYP) enzymes, specifically CYP1A2 and CYP2EL.
[8] This metabolic pathway is of significant interest in pharmacokinetics and drug-drug
interaction studies.

The presence of 1,3-Dimethyluric acid has also been identified in urinary calculi, suggesting its
potential role as a biomarker for abnormal purine metabolism.[1][4] Furthermore, studies have
indicated that 1,3-Dimethyluric acid possesses biological activities, including the ability to
scavenge hydroxyl radicals and inhibit lipid peroxidation.[8]

Metabolic Pathway of 1,3-Dimethyluric Acid Formation

The following diagram illustrates the metabolic conversion of Theophylline to 1,3-Dimethyluric
Acid.

Theophylline CYP1A2 / CYP2E1 1,3-Dimethyluric AcicD

Click to download full resolution via product page

Caption: Metabolism of Theophylline to 1,3-Dimethyluric Acid.

Experimental Protocols and Applications

Due to its stability and chemical properties, 1,3-Dimethyluric acid-13C4,*>Ns is a highly suitable
internal standard for bioanalytical assays.

Preparation of Stock Solutions

For in vitro experiments, stock solutions of 1,3-Dimethyluric acid can be prepared as follows:
e Solvent: Dimethyl sulfoxide (DMSOQ) is a suitable solvent.[2]

o Concentration: A stock solution of 5 mg/mL can be achieved with the aid of ultrasonication
and warming to 60°C.[2] It is important to use newly opened, anhydrous DMSO as the
compound is hygroscopic.[2]
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o Storage: Aliquoted stock solutions should be stored at -80°C for up to 6 months or at -20°C
for up to 1 month to prevent degradation from repeated freeze-thaw cycles.[2]

Application in Mass Spectrometry

1,3-Dimethyluric acid-13Ca,>N3s serves as an excellent internal standard for the quantification of
unlabeled 1,3-Dimethyluric acid in biological matrices using liquid chromatography-mass

spectrometry (LC-MS).

The following diagram outlines a general workflow for its use.
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Caption: Workflow for quantitative analysis using an internal standard.

Conclusion

1,3-Dimethyluric acid-13Ca4,>Ns is a critical tool for researchers studying the metabolism and
pharmacokinetics of methylxanthines. Its well-defined chemical properties and high isotopic
purity make it an invaluable internal standard for accurate and precise quantification in complex
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biological samples. This guide provides essential technical information to facilitate its effective
use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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